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Compound of Interest

Compound Name: cis-3-Octene

Cat. No.: B076891

Molecular Formula: CsHis CAS Number: 14850-22-7

Abstract

This technical guide provides a comprehensive overview of cis-3-Octene (CsHis), a colorless
liquid alkene. It is intended for researchers, scientists, and professionals in drug development
and chemical synthesis. This document details the molecule's physical and spectroscopic
properties, common synthetic protocols, chemical reactivity, and applications. All quantitative
data are presented in structured tables for clarity and comparative analysis. Detailed
experimental protocols for cited reactions and relevant reaction pathways are visualized using
Graphviz diagrams to facilitate understanding of the underlying chemical transformations.

Molecular and Physical Properties

cis-3-Octene is an aliphatic alkene with a double bond located at the third carbon, with a cis
(2) configuration.[1][2][3] Its physical properties are summarized in the table below.
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Property Value

Molecular Weight 112.22 g/mol [4][5]

Density 0.72 g/mL[6][7][8][°]

Boiling Point 123 °C[6][7][9]

Melting Point -126 °C[7][9]

Flash Point 17 °C[6][7][9]

Refractive Index 1.414 - 1.421[6][7][8]

Vapor Pressure 17.9 mmHg at 25°CJ6][7]

Solubility Soluble in organic solvents.

Appearance Colorless to almost colorless clear liquid.[3][4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of cis-3-Octene.
The following sections provide details on its nuclear magnetic resonance (NMR) spectra.

'H NMR Spectroscopy

The proton NMR spectrum of cis-3-Octene shows distinct signals for the different types of
protons in the molecule. The chemical shifts (8) are typically reported in parts per million (ppm)
relative to a standard reference.

Assignment Chemical Shift (ppm) Multiplicity
Olefinic Protons ~5.35 Multiplet
Allylic Protons ~2.00 Multiplet
Methylene Protons ~1.3-14 Multiplet
Methyl Protons ~0.9 Triplet
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Note: The exact chemical shifts can vary slightly depending on the solvent and the magnetic
field strength of the NMR instrument.[10]

3C NMR Spectroscopy

The carbon-13 NMR spectrum provides information about the carbon skeleton of the molecule.

Assignment Chemical Shift (ppm)
Olefinic Carbons ~125-135

Allylic Carbons ~20-30

Aliphatic Carbons ~14-35

Note: Data is based on typical values for similar alkenes and may vary.[11]

Infrared (IR) and Mass Spectrometry (MS)

e IR Spectroscopy: The IR spectrum of cis-3-Octene would show a characteristic C=C stretch
for a cis-alkene around 1650-1660 cm~* and a =C-H stretch around 3010-3030 cm™1.

o Mass Spectrometry: The mass spectrum would exhibit a molecular ion peak (M*) at m/z =
112, corresponding to the molecular weight of CsHis. Fragmentation patterns would be
consistent with the aliphatic alkene structure.

Synthesis Protocols

A common and stereoselective method for the synthesis of cis-alkenes is the partial

hydrogenation of an alkyne.

Synthesis of cis-3-Octene from 3-Octyne

This protocol involves the hydrogenation of 3-octyne using a poisoned catalyst, typically
Lindlar's catalyst, which selectively reduces the alkyne to a cis-alkene without further reduction
to the alkane.

Experimental Protocol:
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o Catalyst Preparation: Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead
acetate and quinoline) is prepared or obtained commercially.

e Reaction Setup: A reaction flask is charged with 3-octyne and a suitable solvent, such as
hexane or ethanol.

e Hydrogenation: The flask is flushed with hydrogen gas, and the Lindlar's catalyst is added.
The reaction mixture is stirred vigorously under a hydrogen atmosphere (typically at or
slightly above atmospheric pressure).

e Monitoring: The progress of the reaction is monitored by techniques such as Gas
Chromatography (GC) or Thin Layer Chromatography (TLC) to ensure the reaction stops at
the alkene stage.

o Workup: Once the starting alkyne is consumed, the catalyst is removed by filtration.

 Purification: The solvent is removed under reduced pressure, and the resulting crude product
is purified by distillation to yield pure cis-3-Octene.

Hz, Lindlar's Catalyst
(Pd/CaCOs, Quinoline)

cis-3-Octene>

Click to download full resolution via product page

Caption: Synthesis of cis-3-Octene from 3-octyne.

Chemical Reactivity

The double bond in cis-3-Octene is the center of its reactivity, making it susceptible to various
electrophilic addition reactions.

Key Reactions:

» Hydrogenation: Complete hydrogenation with a catalyst like platinum or palladium on carbon
will yield n-octane.
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e Halogenation: Addition of halogens like Brz or Cl2 across the double bond results in the

formation of 3,4-dihalo-octane.

o Hydrohalogenation: The addition of hydrogen halides (e.g., HBr, HCI) follows Markovnikov's
rule, leading to the formation of 3-halo-octane and 4-halo-octane.

o Oxidation: Reaction with oxidizing agents like potassium permanganate (KMnOa4) or ozone
(O3) can cleave the double bond, leading to the formation of carboxylic acids or aldehydes.

Reactions of cis-3-Octene

1.0s3
. Workup
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n-Octane 3,4-Dihalo-octane 3-Halo/4-Halo-octane Aldehydes/Carboxylic Acids
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Caption: Key reactions of cis-3-Octene.

Applications

cis-3-Octene serves as a valuable building block and intermediate in various chemical

syntheses.

o Organic Synthesis: It is used as a starting material for the synthesis of a variety of organic
compounds.[12]
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e Polymer Chemistry: It can be used as a comonomer in the production of polymers and

copolymers to modify their physical properties.[7][12]

e Fine Chemicals: It is an intermediate in the manufacturing of specialty chemicals, including

fragrances and flavoring agents.[12]

e Pharmaceuticals: The octene backbone can be incorporated into more complex molecules in

the development of new pharmaceutical agents.[12]

Safety and Handling

cis-3-Octene is a highly flammable liquid and vapor. Proper safety precautions must be

followed during its handling and storage.

Hazard Class GHS Pictogram

Hazard Statement

Precautionary
Statement

P210: Keep away
from heat/sparks/open

flames/hot surfaces.

H225: Highly — No smoking. P233:
Flammable Liquid GHS02 flammable liquid and Keep container tightly
vapor. closed. P240:
Ground/bond
container and
receiving equipment.
P301 + P310: IF
SWALLOWED:
H304: May be fatal if Immediately call a
Aspiration Hazard GHSO08 swallowed and enters POISON

airways.

CENTER/doctor.
P331: Do NOT induce

vomiting.

Handling: Wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat. Handle in a well-ventilated area or a fume hood.
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Storage: Store in a cool, dry, well-ventilated place away from ignition sources. Keep the

container tightly sealed.

Disposal: Dispose of in accordance with local, state, and federal regulations. Do not dispose of

into

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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